Cas no 156489-93-9 (2-(1H-Imidazol-1-yl)pyridin-3-amine)

• Product Name: 2-(1H-Imidazol-1-yl)pyridin-3-amine
• CAS No: 156489-93-9
• MF: C₈H₈N₄
• MW: 160.17592048645
• MDL: MFCD08668591
• CID: 1072716
• PubChem ID: 16228737
• Update Time: 2025-09-24

2-(1H-Imidazol-1-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1H-Imidazol-1-yl)pyridin-3-amine
• 2-(1H-imidazol-1-yl)pyridine-3-amine
• 2-(imidazol-1-yl)pyridin-3-amine
• 2-Imidazol-1-yl-pyridin-3-ylamine
• 2-imidazolyl-3-pyridylamine
• AC1Q513Z
• CTK7D9828
• SBB072171
• 2-imidazol-1-ylpyridin-3-amine
• 2-(1-imidazolyl)-3-pyridinamine
• (2-imidazol-1-yl-3-pyridyl)amine
• 2-(1H-imidazol-1-yl)pyridin-3-amine dihydrochloride
• 2-(1H-imidazol-1-yl)-3-pyridinamine(SALTDATA: 2HCl)
• 156489-93-9
• EN300-42099
• 2-(1H-Imidazol-1-yl)pyridin-3-amine, AldrichCPR
• A883569
• J-009305
• 2-(1H-imidazol-1-yl)-3-pyridinamine
• CS-0216397
• DTXSID20585541
• SCHEMBL22556880
• F2147-1153
• AKOS000129666
• AB01002304-01
• 3-Pyridinamine, 2-(1H-imidazol-1-yl)-
• MFCD11802533
• 3-pyridinamine, 2-(1H-imidazol-1-yl)-, dihydrochloride
• ALBB-010276

• MDL： MFCD08668591
• Inchi： 1S/C8H8N4/c9-7-2-1-3-11-8(7)12-5-4-10-6-12/h1-6H,9H2
• InChI Key： YZUACNPJPNGVMZ-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1)C1C(=CC=CN=1)N

Computed Properties

• Exact Mass: 160.074896272g/mol
• Monoisotopic Mass: 160.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 56.7Ų

2-(1H-Imidazol-1-yl)pyridin-3-amine Security Information

• HazardClass：IRRITANT